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Compound of Interest

Compound Name:
CEP-28122 mesylate

hydrochloride

Cat. No.: B2580781 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals using CEP-

28122 in oral gavage studies with mice.

Frequently Asked Questions (FAQs)
Q1: What is the recommended vehicle for oral gavage administration of CEP-28122 in mice?

A1: CEP-28122 is soluble in dimethyl sulfoxide (DMSO).[1] For in vivo oral gavage studies in

mice, a common approach for compounds with low aqueous solubility is to first dissolve them in

a minimal amount of DMSO and then suspend the solution in a vehicle such as corn oil or an

aqueous solution of 0.5% methylcellulose. It is crucial to perform a pilot study to assess the

tolerability of the chosen vehicle in your specific mouse strain.

Q2: What is the recommended maximum oral gavage volume for mice?

A2: The generally accepted maximum volume for oral gavage in mice is 10 mL/kg of body

weight.[2] For example, a 25-gram mouse should not receive more than 0.25 mL of the

formulation. Exceeding this volume can increase the risk of regurgitation and aspiration.

Q3: How can I ensure the accurate dosing of a CEP-28122 suspension?
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A3: To ensure accurate dosing of a suspension, it is critical to maintain its homogeneity. This

can be achieved by continuous stirring or vortexing immediately before drawing each dose into

the syringe. Using a wider gauge gavage needle can also help prevent clogging.

Q4: What are the signs of a successful oral gavage procedure?

A4: A successful oral gavage procedure is characterized by the smooth passage of the gavage

needle with minimal resistance. The mouse should not exhibit signs of distress, such as

gasping, choking, or fluid emerging from the nose or mouth. After the procedure, the mouse

should be returned to its cage and monitored for any adverse reactions.[3][4]

Q5: What should I do if the mouse struggles excessively during the procedure?

A5: If a mouse struggles excessively, it is important to stop and reassess your restraint

technique. Proper restraint is crucial for a safe and successful gavage.[3] Ensure the mouse is

securely held with its head and body in a straight line to facilitate the passage of the gavage

needle. If you are inexperienced, seek guidance from a trained and experienced colleague.
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Issue Possible Cause Recommended Action

Difficulty inserting the gavage

needle

Improper restraint; Incorrect

needle size or length.

Ensure the mouse is properly

restrained with the head and

neck extended in a straight

line.[3] Verify that the gavage

needle is the correct size for

the mouse (typically 20-22

gauge for adult mice) and the

length does not exceed the

distance from the mouth to the

last rib.[4]

Fluid coming from the nose or

mouth during or after dosing

Accidental administration into

the trachea; Exceeding the

maximum recommended

volume.

Immediately stop the

administration. Hold the mouse

with its head tilted downwards

to allow any fluid to drain.

Closely monitor the animal for

signs of respiratory distress. If

distress is observed,

euthanasia may be necessary.

[3] Review your technique and

the dosing volume.

Mouse shows signs of distress

after the procedure (e.g.,

gasping, labored breathing,

lethargy)

Aspiration of the compound

into the lungs; Esophageal

injury.

Immediately place the mouse

in a clean cage and monitor it

closely. If signs of respiratory

distress are severe or persist,

the animal should be

humanely euthanized. Consult

with a veterinarian. Review

your gavage technique to

minimize the risk of injury in

future procedures.

Compound precipitation in the

formulation

Poor solubility of CEP-28122

in the chosen vehicle.

Ensure CEP-28122 is fully

dissolved in DMSO before

suspending it in the final

vehicle. Sonication may aid in
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creating a more uniform

suspension. Consider using a

different vehicle or a co-solvent

system.

High variability in experimental

results

Inconsistent dosing due to an

inhomogeneous suspension;

Stress induced by the gavage

procedure.

Ensure the suspension is

thoroughly mixed before each

dose. Refine your handling

and gavage technique to

minimize stress on the

animals. Consider

acclimatizing the mice to

handling before the

experiment.

Data Presentation
CEP-28122 Solubility Data

Solvent Solubility Notes

Dimethyl Sulfoxide (DMSO) Soluble[1]
A suitable solvent for initial

dissolution.

Corn Oil Data not available

A common vehicle for oral

gavage of hydrophobic

compounds. A suspension can

be made by first dissolving

CEP-28122 in a small amount

of DMSO.

0.5% Methylcellulose Data not available

A common aqueous-based

vehicle for oral gavage. A

suspension can be prepared

by first dissolving CEP-28122

in a minimal volume of DMSO.
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Protocol for Preparation of CEP-28122 Formulation (Example)

Dissolution: Weigh the required amount of CEP-28122 powder. Dissolve it in a minimal

volume of DMSO. For example, for a 10 mg/mL final concentration, you might start by

dissolving 100 mg of CEP-28122 in 1 mL of DMSO.

Suspension: While vortexing, slowly add the CEP-28122/DMSO solution to the chosen

vehicle (e.g., corn oil or 0.5% methylcellulose) to achieve the final desired concentration and

a total volume of 10 mL.

Homogenization: Continue to vortex or sonicate the suspension until it is uniform.

Storage and Use: Store the formulation as recommended based on the stability of CEP-

28122. Before each administration, ensure the suspension is thoroughly mixed.

Protocol for Oral Gavage in Mice

Animal Restraint: Gently but firmly restrain the mouse by the scruff of the neck to immobilize

the head. The body of the mouse should be supported, and the head and neck should be in

a straight line with the body.[3]

Needle Insertion: Gently insert the gavage needle into the side of the mouth, advancing it

along the roof of the mouth towards the esophagus. The mouse will often swallow as the

needle reaches the back of the throat, which helps guide it into the esophagus. Do not force

the needle.[3][4]

Administration: Once the needle is in the correct position (esophagus), slowly administer the

CEP-28122 formulation.

Needle Removal: Gently and smoothly withdraw the gavage needle.

Monitoring: Return the mouse to its cage and monitor for any signs of distress for at least 15-

30 minutes after the procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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